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Compound of Interest

Compound Name: (R)-Carisbamate-d4

Cat. No.: B587630 Get Quote

This technical guide provides a comprehensive overview of (R)-Carisbamate-d4, a deuterated

analog of the neuromodulatory agent Carisbamate. It is intended for researchers, scientists,

and drug development professionals, offering detailed information on its physicochemical

properties, analytical methodologies, and mechanism of action.

Physicochemical Properties
(R)-Carisbamate-d4 is the deuterated form of (R)-Carisbamate, a compound investigated for

its anticonvulsant properties. The incorporation of deuterium isotopes can be useful in

metabolic studies and as an internal standard in analytical applications.

Property Value

Chemical Name
(1R)-1-(2-Chlorophenyl-d4)-1,2-ethanediol 2-

Carbamate

Molecular Formula C₉H₆D₄ClNO₃

Molecular Weight 219.66 g/mol

CAS Number 1287128-99-7

Purity ≥98% (typical)

Appearance White to off-white solid
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Experimental Protocols
The following are representative experimental protocols for the analysis of (R)-Carisbamate-
d4, based on established methods for Carisbamate and quality control procedures for

deuterated standards.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating reversed-phase HPLC method can be employed for the purity assessment

and quantification of (R)-Carisbamate-d4.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and a suitable buffer (e.g., phosphate buffer, pH 3.5).

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm.

Sample Preparation: Dissolve an accurately weighed quantity of (R)-Carisbamate-d4 in the

mobile phase to a known concentration.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of (R)-
Carisbamate-d4.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled to an HPLC system.

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Analysis: The mass spectrum should confirm the expected molecular ion peak for (R)-
Carisbamate-d4. The isotopic distribution will indicate the level of deuterium incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is essential for confirming the chemical structure and the position of the

deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR: The proton NMR spectrum will show the absence or significant reduction of signals

corresponding to the deuterated positions when compared to the spectrum of the non-

deuterated (R)-Carisbamate.

¹³C NMR: The carbon NMR spectrum will confirm the carbon skeleton of the molecule.

²H NMR: The deuterium NMR spectrum can be used to directly observe the deuterium

signals, confirming their presence and location.

Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d6,

CDCl₃).

Mechanism of Action and Signaling Pathways
Carisbamate exerts its neuromodulatory effects through multiple mechanisms, primarily by

inhibiting neuronal excitability. The primary targets are voltage-gated sodium channels and T-

type calcium channels.
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Caption: Mechanism of action of Carisbamate.

Experimental Workflow
A typical workflow for the analysis and characterization of (R)-Carisbamate-d4 involves a

multi-step process to ensure its identity, purity, and quality.
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Caption: General experimental workflow for analysis.

To cite this document: BenchChem. [(R)-Carisbamate-d4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587630#r-carisbamate-d4-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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